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Compound of Interest

Compound Name: Boc-L-cysteine

Cat. No.: B558340

For Researchers, Scientists, and Drug Development Professionals

Introduction

N-tert-butoxycarbonyl-L-cysteine (Boc-L-cysteine) is a pivotal derivative of the amino acid L-
cysteine, widely employed in the fields of peptide synthesis, drug development, and
bioconjugation. The introduction of the tert-butoxycarbonyl (Boc) protecting group to the alpha-
amino group of L-cysteine enhances its stability and solubility in organic solvents, making it an
indispensable building block for the synthesis of complex peptides and other macromolecules.
This guide provides a comprehensive overview of the core physicochemical properties of Boc-
L-cysteine, detailed experimental protocols for their determination, and an exploration of the
functional roles of the L-cysteine residue in biological systems.

Physicochemical Properties

The physicochemical properties of Boc-L-cysteine are crucial for its handling, storage, and
application in various chemical reactions. A summary of these properties is presented in the
tables below.

General Properties
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Property Value Source(s)
(2R)-2-[(tert-
Chemical Name butoxycarbonyl)amino]-3- [1]
sulfanylpropanoic acid
Boc-L-Cys-OH, N-o-t.-Boc-L-
Synonyms ) [2][3]
cysteine
CAS Number 20887-95-0 [2][3]
Molecular Formula CsH1sNO4S [2][3]
Molecular Weight 221.27 g/mol [1]
Appearance White crystalline powder [2]
Property Value Source(s)
Melting Point 65-76 °C [2]

Optical Rotation

[a]D2° = +9.5t0 +11.5° (c=1in
EtOH)

[2]

Purity

>98% (by HPLC)

[2]

Storage Conditions

Store at 0 - 8 °C in a dry, well-

ventilated place.

[2]

Solubility

While precise quantitative solubility data is not extensively published, qualitative solubility

information indicates that Boc-L-cysteine is soluble in a range of organic solvents. The Boc

protecting group increases its hydrophobicity compared to L-cysteine.
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Solvent Solubility Source(s)
Water Sparingly soluble [41[5]
Ethanol Soluble [2]
Methanol Soluble [6]
Dimethylformamide (DMF) Soluble [6]
Dimethyl sulfoxide (DMSO) Soluble [6]
Chloroform Soluble [6]
Dichloromethane Soluble [6]

Ethyl Acetate Soluble [7]
Acetone Soluble [7]

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties of Boc-L-

cysteine are provided below.

Synthesis of Boc-L-cysteine

The following protocol describes a common method for the synthesis of Boc-L-cysteine from

L-cysteine.
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Starting Materials

L-Cysteine Solvent (e.g., Dioxane/Water) (Base (e.g., Trielhylamine)) ( Di-tert-butyl dicarbonate (Boc)zoj

Reaction

v
(1

k . Dissolve L-Cysteine in solvent with base)

A
[ 2. Add (Boc)20 dropwise at 0°C )

A4

(3. Stir at room temperature for several hoursj

‘Work-up
Y

4. Evaporate organic solvent

Y
(5. Acidify aqueous layer with HCI)

A4

6. Extract with ethyl acetate

A4

( 7. Dry organic layer over Na2SOa )

A4

(8. Concentrate under reduced pressure)

Purification
\ 4

(9. Recrystallize from suitable solvent)

A4

>
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Redox Signaling

Geaotive Oxygen Species (ROSD

Cellular Reductants
(e.g., Glutathione)

Cysteine Residue
(-SH)

Reversible Reduction Reversible Reduction Reduction

Functional Outcomes

Y

y
Grotein Structure & Stabilita [Enzyme Catalysis & Regulatior) Signal Transduction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of Boc-L-cysteine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b558340#physicochemical-properties-of-boc-I-

cysteine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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